Cas no 1824136-76-6 (2-(3-Methylpyrazin-2-yl)ethane-1-thiol)

2-(3-Methylpyrazin-2-yl)ethane-1-thiol is a sulfur-containing heterocyclic compound characterized by its pyrazine core with a methyl substituent and a thiol-functionalized ethyl side chain. This structure imparts unique reactivity and flavor-enhancing properties, making it valuable in the synthesis of aroma compounds, particularly in the food and fragrance industries. Its thiol group enables facile conjugation and derivatization, while the methylpyrazine moiety contributes to its distinctive roasted, nutty olfactory profile. The compound is often employed in trace amounts due to its potent sensory characteristics. High purity grades ensure consistency in applications requiring precise flavor or fragrance modulation. Proper handling is advised due to its reactive thiol functionality.
2-(3-Methylpyrazin-2-yl)ethane-1-thiol structure
1824136-76-6 structure
Product Name:2-(3-Methylpyrazin-2-yl)ethane-1-thiol
CAS No:1824136-76-6
MF:C7H10N2S
MW:154.232699871063
CID:6171857
PubChem ID:91863009
Update Time:2025-10-29

2-(3-Methylpyrazin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 1824136-76-6
    • 2-(3-methylpyrazin-2-yl)ethane-1-thiol
    • EN300-1857199
    • 2-(3-Methylpyrazin-2-yl)ethane-1-thiol
    • Inchi: 1S/C7H10N2S/c1-6-7(2-5-10)9-4-3-8-6/h3-4,10H,2,5H2,1H3
    • InChI Key: BIAPAMGUDGIFNX-UHFFFAOYSA-N
    • SMILES: SCCC1C(C)=NC=CN=1

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.8Ų

2-(3-Methylpyrazin-2-yl)ethane-1-thiol Pricemore >>

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Additional information on 2-(3-Methylpyrazin-2-yl)ethane-1-thiol

Comprehensive Overview of 2-(3-Methylpyrazin-2-yl)ethane-1-thiol (CAS No. 1824136-76-6)

2-(3-Methylpyrazin-2-yl)ethane-1-thiol (CAS No. 1824136-76-6) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical research, and material science. This compound, characterized by its unique pyrazine-thiol structure, exhibits remarkable properties that make it a valuable ingredient in various high-value applications. Its molecular formula, C7H10N2S, highlights the presence of a thiol functional group, which contributes to its distinct reactivity and aroma profile.

In recent years, the demand for sulfur-containing flavor compounds has surged, driven by the growing interest in gourmet food additives and natural flavor enhancers. 2-(3-Methylpyrazin-2-yl)ethane-1-thiol is particularly notable for its potential to impart roasted, nutty, or meaty notes, making it a sought-after ingredient in the food and beverage industry. Researchers are also exploring its role in umami flavor modulation, a hot topic in culinary science, as consumers increasingly seek plant-based meat alternatives with authentic taste profiles.

Beyond its applications in flavors, this compound has attracted interest in medicinal chemistry. The pyrazine moiety is a common pharmacophore in drug design, often associated with bioactive molecules targeting neurological and metabolic disorders. While 1824136-76-6 is not yet a household name in pharmaceuticals, its structural features suggest potential for drug discovery, particularly in the development of small-molecule therapeutics. Recent studies have highlighted the importance of thiol-containing compounds in antioxidant and anti-inflammatory applications, aligning with the rising focus on nutraceuticals and functional foods.

The synthesis of 2-(3-Methylpyrazin-2-yl)ethane-1-thiol involves sophisticated organic synthesis techniques, including cross-coupling reactions and thiolation protocols. Chemists are optimizing these methods to improve yield and purity, addressing the challenges associated with sulfur-based intermediates. This aligns with the broader trend of green chemistry, where researchers aim to reduce waste and enhance sustainability in chemical production. The compound's stability under various conditions is also a subject of ongoing research, particularly for applications requiring long shelf-life or high-temperature processing.

In the realm of material science, 1824136-76-6 is being investigated for its potential in surface modification and nanotechnology. The thiol group can form strong bonds with metals, making it a candidate for self-assembled monolayers (SAMs) used in sensors and electronic devices. This ties into the booming interest in wearable technology and IoT (Internet of Things), where advanced materials play a pivotal role. Additionally, its aromatic pyrazine ring may contribute to conductive polymers, a key area in flexible electronics.

From a commercial perspective, 2-(3-Methylpyrazin-2-yl)ethane-1-thiol is classified as a high-value fine chemical, with suppliers catering to niche markets. Its pricing and availability are influenced by factors such as raw material costs, regulatory compliance, and patent landscapes. Companies operating in this space must navigate intellectual property considerations while meeting the stringent quality standards demanded by end-users in cosmetics, food, and pharmaceuticals.

Looking ahead, the future of CAS No. 1824136-76-6 appears promising, with opportunities emerging in personalized nutrition and smart packaging. As consumers become more discerning about clean-label ingredients, the demand for precisely characterized compounds like this will likely grow. Furthermore, advancements in analytical techniques, such as GC-MS and NMR spectroscopy, are enabling deeper insights into its structure-activity relationships, paving the way for innovative applications. Whether in haute cuisine or cutting-edge materials, this compound exemplifies the intersection of science and practical innovation.

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